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Introduction

ortho-Bromochlorobenzene (1-bromo-2-chlorobenzene) is an organohalogen compound with
the chemical formula CeH4BrCl. As a substituted aromatic hydrocarbon, it serves as a crucial
intermediate in the synthesis of a variety of more complex molecules, including
pharmaceuticals, agrochemicals, and other specialty chemicals. A thorough understanding of
its physicochemical properties is paramount for its effective handling, reaction optimization, and
for predicting its behavior in various chemical and biological systems. This technical guide
provides a comprehensive overview of the key physicochemical characteristics of o-
bromochlorobenzene, complete with experimental protocols and workflow visualizations.

Core Physicochemical Properties

The fundamental physical and chemical properties of o-bromochlorobenzene are summarized
in the tables below for easy reference and comparison.

General and Physical Properties
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Property Value Reference
Molecular Formula CeHaBrCl [1112]
Molecular Weight 191.45 g/mol [1][2]
Appearance .Cleiar, colorless to pale yellow
liquid

Melting Point -13 °C (260 K) [11[2]
Boiling Point 203-205 °C (476-478 K) [1]
Density 1.649 g/cm3 at 25 °C
Refractive Index 1.5815 at 20 °C

Solubility Data
Solvent Solubility
Water Insoluble

) Soluble in many common organic solvents (e.qg.,
Organic Solvents
ethanol, ether, benzene)

Spectral Data

Spectroscopic data is essential for the identification and characterization of o-
bromochlorobenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (Proton NMR): The *H NMR spectrum of o-bromochlorobenzene typically exhibits a
complex multiplet in the aromatic region (approximately 7.0-7.6 ppm) due to the coupling of the
four aromatic protons. The exact chemical shifts and coupling constants can provide detailed
information about the substitution pattern on the benzene ring.[3]

13C NMR (Carbon-13 NMR): The 13C NMR spectrum will show six distinct signals for the six
carbon atoms of the benzene ring, with chemical shifts influenced by the electronegative
bromine and chlorine substituents.
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Mass Spectrometry (MS)

The mass spectrum of o-bromochlorobenzene is characterized by a molecular ion peak (M*) at
m/z 190 and 192, corresponding to the presence of the bromine isotopes ("°Br and 8!Br) and
chlorine isotopes (3*Cl and 3’Cl). The isotopic pattern of the molecular ion cluster is a key
feature for identifying this compound.[4]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of o-
bromochlorobenzene are provided below.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For o-bromochlorobenzene, which is a liquid at room temperature, this would involve
cooling the substance until it solidifies and then determining the temperature at which it melts
upon warming.

Methodology:

Sample Preparation: A small amount of liquid o-bromochlorobenzene is placed in a capillary
tube and cooled using a suitable cooling bath (e.g., dry ice/acetone) until it solidifies.

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting
point apparatus.

e Heating: The apparatus is heated slowly and steadily.

o Observation: The temperature at which the solid begins to melt and the temperature at which
it completely liquefies are recorded. The melting point is reported as this range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:
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Apparatus Setup: A small amount of o-bromochlorobenzene is placed in a test tube, and a
capillary tube (sealed at one end) is placed inverted in the test tube. The test tube is then
attached to a thermometer and heated in a heating bath.

Heating: The heating bath is heated gently.

Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is stopped, and the liquid is allowed to cool.

Measurement: The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology:

e Mass Measurement: The mass of a clean, dry pycnometer (a small glass flask for measuring
density) is accurately measured.

Volume Measurement: The pycnometer is filled with o-bromochlorobenzene, and its mass is
measured again. The volume of the pycnometer is known or can be determined using a
liquid of known density (e.g., water).

Calculation: The density is calculated by dividing the mass of the o-bromochlorobenzene by
the volume of the pycnometer.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology (Qualitative):

e Sample Preparation: A small amount of o-bromochlorobenzene (e.g., 1 mL) is added to a
test tube containing a specific solvent (e.g., 5 mL of water or an organic solvent).
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e Mixing: The mixture is agitated thoroughly.

» Observation: The mixture is observed to see if the o-bromochlorobenzene dissolves
completely, partially, or not at all. The formation of a single homogeneous phase indicates
solubility, while the presence of two distinct layers indicates insolubility.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.
Methodology (Neat Liquid):

o Sample Preparation: A drop of o-bromochlorobenzene is placed between two salt plates
(e.g., NaCl or KBr).

e Analysis: The salt plates are placed in the sample holder of an IR spectrometer.

e Spectrum Acquisition: The IR spectrum is recorded, showing the absorption of infrared
radiation at different wavenumbers, which correspond to the vibrational frequencies of the
bonds in the molecule.

Visualizations

The following diagrams illustrate the general workflows for the experimental determination of
key physicochemical properties.

Click to download full resolution via product page

Boiling Point Determination Workflow
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Weigh empty, dry pycnometer (m1)
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Density Determination Workflow

Sample Preparation Analysis

Place salt plates in IR spectrometer }—V

Record the IR spectrum }-M
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IR Spectrum Acquisition Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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